Cas no 1208939-62-1 (N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylpyrazine-2-carboxamide)

• Product Name: N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylpyrazine-2-carboxamide
• CAS No: 1208939-62-1
• MF: C₂₀H₁₇FN₄O₃S
• MW: 412.437386274338
• CID: 6293848
• PubChem ID: 45573451
• Update Time: 2025-05-20

N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylpyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylpyrazine-2-carboxamide
• N-[1-(4-fluorophenyl)sulfonyl-3,4-dihydro-2H-quinolin-7-yl]pyrazine-2-carboxamide
• 1208939-62-1
• BDBM50121991
• N-(1-((4-fluorophenyl)sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)pyrazine-2-carboxamide
• N-[1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]pyrazine-2-carboxamide
• F5833-3556
• CHEMBL3617312
• AKOS024521256

• Inchi： 1S/C20H17FN4O3S/c21-15-4-7-17(8-5-15)29(27,28)25-11-1-2-14-3-6-16(12-19(14)25)24-20(26)18-13-22-9-10-23-18/h3-10,12-13H,1-2,11H2,(H,24,26)
• InChI Key： LJRPXRZGLIBCLZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1C2C=C(C=CC=2CCC1)NC(C1C=NC=CN=1)=O)(=O)=O

Computed Properties

• Exact Mass: 412.10053975g/mol
• Monoisotopic Mass: 412.10053975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Additional information on N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylpyrazine-2-carboxamide

N-1-(4-Fluorobenzenesulfonyl)-1,2,3,4-Tetrahydroquinolin-7-yl Pyrazine-2-Carboxamide: A Comprehensive Overview

The compound with CAS No. 1208939-62-1, known as N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl pyrazine-2-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a 4-fluorobenzenesulfonyl group attached to a tetrahydroquinolin moiety and a pyrazine-2-carboxamide functional group. The combination of these structural elements contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery, particularly in the development of novel therapeutic agents for neurodegenerative diseases and cancer. The 4-fluorobenzenesulfonyl group in this compound is known to enhance the stability and bioavailability of the molecule, making it a promising candidate for further research. Additionally, the pyrazine ring in the structure is a key feature that contributes to its ability to interact with specific biological targets, such as enzymes and receptors.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Researchers have demonstrated that N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl pyrazine-2-carboxamide can inhibit the activity of certain kinases involved in inflammation and tumor growth. This makes it a potential candidate for anti-inflammatory and anticancer therapies. Furthermore, its unique structure allows for selective binding to specific proteins, which could be exploited in the design of more effective drugs with fewer side effects.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. The use of microwave-assisted synthesis has been shown to improve the yield and purity of the product, making it more accessible for large-scale production. The incorporation of fluorine atoms into the molecule also plays a critical role in its pharmacokinetic properties, as fluorinated compounds often exhibit improved absorption and distribution in the body.

In terms of applications, this compound has shown promise in several areas beyond traditional pharmaceuticals. For instance, its ability to act as a ligand in metalloenzyme catalysis has opened new avenues for green chemistry and sustainable chemical synthesis. Additionally, its photostability and fluorescence properties make it a valuable tool in bioimaging and sensing technologies.

Looking ahead, ongoing research is focused on optimizing the N-1-(4-fluorobenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl pyrazine-2-carboxamide structure to enhance its therapeutic efficacy while minimizing potential toxicities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice. The integration of computational chemistry tools with experimental studies is also paving the way for the discovery of novel analogs with even greater potency and selectivity.

In conclusion, CAS No. 1208939-62-1 represents a cutting-edge advancement in chemical innovation with far-reaching implications across multiple disciplines. Its intricate structure and versatile properties position it as a key player in future scientific breakthroughs.